7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one

• CAS RN: 1003944-37-3
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 7-methoxy-1-prop-2-enyl-1,5-naphthyridin-2-one
• InChI: InChI=1S/C12H12N2O2/c1-3-6-14-11-7-9(16-2)8-13-10(11)4-5-12(14)15/h3-5,7-8H,1,6H2,2H3
• InChI Key: IPOOTLDSFRLQJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CC(=O)N2CC=C)N=C1

Description

7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-(Methoxy)-1,5-naphthyridin-2(1H)-one (5.958 g, 33.852 mmol) was suspended in dry DMF (100 ml) under argon at rt, and the stirred suspension was treated with sodium hydride (2.98 g, 60% suspension in oil, 74.48 mmol) and stirred at rt for 0.5 h. Allyl iodide (6.88 ml, 74.475 mmol) was then added. The reaction was stirred at rt for 0.5 h and then the mixture was diluted with water to 300 ml and extracted with DCM (3×300 ml). The DCM extracts were combined, dried over anhydrous magnesium sulphate, filtered and evaporated under reduced pressure to give a brown gum which was purified by chromatography on silica gel using a 0-10% MeOH/DCM gradient to provide the desired compound (4.096 g, 56%). Mixed fractions could be triturated with diethyl ether to provide further compound (0.95 g, 13%).